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Compound of Interest

Compound Name: Bonducellpin C

Cat. No.: B1150779

Introduction

Bonducellpin C is a cassane-type furanoditerpenoid isolated from the seeds of Caesalpinia
bonduc. As a member of a class of natural products with diverse biological activities, the
accurate identification and structural elucidation of Bonducellpin C are crucial for further
pharmacological studies and drug development. High-resolution mass spectrometry (HR-MS)
and tandem mass spectrometry (MS/MS) are powerful analytical techniques for determining the
elemental composition and structural features of such complex molecules. This application note
provides a detailed protocol for the analysis of Bonducellpin C using HR-MS and MS/MS,
including sample preparation, instrumental parameters, and data analysis.

Molecular Information

The fundamental molecular properties of Bonducellpin C are essential for its mass
spectrometric analysis.

Property Value
Molecular Formula C23H3207[1][2]
Molecular Weight 420.50 g/mol [2]
Exact Mass (Monoisotopic) 420.21480 amu

Experimental Protocols
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A generalized experimental workflow for the HR-MS and MS/MS analysis of Bonducellpin C is
presented below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 3/3 Tech Support


https://www.chemwhat.com/bonducellpin-c-cas-197781-84-3/
https://www.medchemexpress.com/bonducellpin-c.html?locale=ko-KR
https://www.benchchem.com/product/b1150779#bonducellpin-c-mass-spectrometry-analysis-hr-ms-ms-ms
https://www.benchchem.com/product/b1150779#bonducellpin-c-mass-spectrometry-analysis-hr-ms-ms-ms
https://www.benchchem.com/product/b1150779#bonducellpin-c-mass-spectrometry-analysis-hr-ms-ms-ms
https://www.benchchem.com/product/b1150779#bonducellpin-c-mass-spectrometry-analysis-hr-ms-ms-ms
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1150779?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1150779?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

